Cas no 2171265-81-7 ((3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2171265-81-7
• MF: C₁₂H₁₇BrN₂O₄S
• MW: 365.243381261826
• CID: 6273798
• PubChem ID: 165520672
• Update Time: 2025-06-03

(3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2171265-81-7
• EN300-1287710

• Inchi： 1S/C12H17BrN2O4S/c1-6-9(13)20-10(14-6)7(5-8(16)17)15-11(18)19-12(2,3)4/h7H,5H2,1-4H3,(H,15,18)(H,16,17)/t7-/m1/s1
• InChI Key： PVBKWONPJHXZRK-SSDOTTSWSA-N
• SMILES： BrC1=C(C)N=C([C@@H](CC(=O)O)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 364.00924g/mol
• Monoisotopic Mass: 364.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Comprehensive Overview of (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2171265-81-7)

The compound (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2171265-81-7) is a specialized chiral intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a thiazole ring, a bromo substituent, and a tert-butoxycarbonyl (Boc) protected amino group, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and enzyme modulators. Researchers and chemists frequently search for this compound due to its role in peptide synthesis and medicinal chemistry, aligning with current trends in targeted drug design and personalized medicine.

One of the key reasons for the growing interest in CAS No. 2171265-81-7 is its relevance in addressing modern therapeutic challenges, such as antiviral and anticancer drug development. The 5-bromo-4-methyl-1,3-thiazol-2-yl moiety is known for its bioisosteric properties, often used to enhance the pharmacokinetic profiles of drug candidates. Additionally, the Boc-protected amino acid functionality ensures stability during synthetic processes, a critical factor for high-yield reactions. This compound is often discussed in forums and publications related to small molecule drug discovery and structure-activity relationship (SAR) studies, reflecting its importance in cutting-edge research.

From a synthetic perspective, (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is typically employed in asymmetric synthesis and chiral resolution techniques. Its R-configuration is particularly valuable for creating enantiomerically pure compounds, a requirement for many FDA-approved drugs. Laboratories and pharmaceutical companies frequently inquire about its purity standards, storage conditions, and supplier availability, highlighting its commercial and academic demand. The compound's compatibility with solid-phase peptide synthesis (SPPS) and click chemistry further broadens its utility in multidisciplinary research.

In the context of green chemistry and sustainable practices, CAS No. 2171265-81-7 has also garnered attention for its potential in reducing waste and improving atom economy. Researchers are exploring its use in catalytic asymmetric reactions and flow chemistry, which align with global efforts to minimize environmental impact. Questions about its biodegradability and synthetic scalability are common among environmentally conscious chemists, making it a topic of interest in both industrial and academic settings.

To conclude, (3R)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid represents a versatile and high-value compound in modern organic and medicinal chemistry. Its structural features and applications resonate with current scientific priorities, including drug development, chiral synthesis, and sustainable methodologies. As research continues to evolve, this compound is likely to remain a focal point for innovations in therapeutic agents and chemical synthesis.